Maytansine, 2-de(acetylmethylamino)-15-methoxy-2-methyl-
Maytansine, 2-de(acetylmethylamino)-15-methoxy-2-methyl-
Brand Name:
Vulcanchem
CAS No.:
117860-08-9
VCID:
VC0053838
InChI:
InChI=1S/C33H45ClN2O10/c1-17(2)30(38)45-25-15-26(37)36(6)21-13-20(14-22(41-7)27(21)34)28(43-9)18(3)11-10-12-24(42-8)33(40)16-23(44-31(39)35-33)19(4)29-32(25,5)46-29/h10-14,17,19,23-25,28-29,40H,15-16H2,1-9H3,(H,35,39)/b12-10+,18-11+/t19-,23+,24-,25+,28?,29+,32+,33+/m1/s1
SMILES:
CC1C2CC(C(C=CC=C(C(C3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)C)C)OC)C)OC)(NC(=O)O2)O
Molecular Formula:
C33H45ClN2O10
Molecular Weight:
665.177
Maytansine, 2-de(acetylmethylamino)-15-methoxy-2-methyl-
CAS No.: 117860-08-9
Main Products
VCID: VC0053838
Molecular Formula: C33H45ClN2O10
Molecular Weight: 665.177
| CAS No. | 117860-08-9 |
|---|---|
| Product Name | Maytansine, 2-de(acetylmethylamino)-15-methoxy-2-methyl- |
| Molecular Formula | C33H45ClN2O10 |
| Molecular Weight | 665.177 |
| Standard InChI | InChI=1S/C33H45ClN2O10/c1-17(2)30(38)45-25-15-26(37)36(6)21-13-20(14-22(41-7)27(21)34)28(43-9)18(3)11-10-12-24(42-8)33(40)16-23(44-31(39)35-33)19(4)29-32(25,5)46-29/h10-14,17,19,23-25,28-29,40H,15-16H2,1-9H3,(H,35,39)/b12-10+,18-11+/t19-,23+,24-,25+,28?,29+,32+,33+/m1/s1 |
| Standard InChIKey | HCVXCBYLIZAAEV-XXGGWIJGSA-N |
| SMILES | CC1C2CC(C(C=CC=C(C(C3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)C)C)OC)C)OC)(NC(=O)O2)O |
| Last Modified | Aug 20 2021 |
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